Cas no 2075-46-9 (4-Nitropyrazole)
4-Nitropyrazole is a heterocyclic organic compound featuring a nitro group substituted at the 4-position of the pyrazole ring. This compound is of interest in synthetic chemistry due to its role as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and energetic materials. The nitro group enhances reactivity, facilitating further functionalization through reduction or nucleophilic substitution. Its crystalline solid form and moderate stability under controlled conditions make it suitable for laboratory-scale applications. 4-Nitropyrazole is particularly valued for its utility in constructing complex molecular architectures, contributing to research in medicinal chemistry and materials science. Proper handling is advised due to its potential sensitivity to heat and shock.
4-Nitropyrazole structure
Product Name:4-Nitropyrazole
CAS No:2075-46-9
MF:C3H3N3O2
MW:113.074819803238
MDL:MFCD00159626
CID:42427
PubChem ID:16376
Update Time:2025-08-10
4-Nitropyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Nitro-1H-pyrazole
- 4-NITROPYRAZOLE
- AKOS B001469
- ART-CHEM-BB B001469
- TIMTEC-BB SBB000042
- VITAS-BB TBB000667
- 1H-Pyrazole, 4-nitro-
- 4-nitro-1h-pyrazol
- 4-nitro-pyrazol
- Pyrazole, 4-nitro-
- 4-Notropyrazole
- 4-nitro-1Hpyrazole
- 4-Nitropyrrazole
- 4,NO2-pyrazole
- 4-nitro-pyrazole
- Pyrazole,4-nitro
- CS-W002458
- 4-nitropyrazol
- EN300-30405
- HY-W002458
- SCHEMBL163689
- 4-Nitro-1H-pyrazole, 97%
- N0862
- J-013591
- AKOS015921872
- 2075-46-9
- AB04175
- 4-Nitro-1H-pyrazole;1H-Pyrazole, 4-nitro-
- 76216-85-8
- DTXSID10174827
- F2147-0932
- J-515862
- BB 0257959
- A929152
- AF-625/00306041
- FT-0647777
- AC-4814
- NB-0818
- BCP26162
- 4-NO2-pyrazole
- 4-Nitro-1H-pyrazole #
- 1H-Pyrazole-4-nitro
- AKOS000304521
- SY005156
- MFCD00159626
- 4-nitro-1-H-pyrazole
- AM20090169
- Z235361263
- SB35228
- STK263689
- ALBB-004465
- DB-012171
- 629-226-3
- 4-Nitropyrazole
-
- MDL： MFCD00159626
- Inchi： 1S/C3H3N3O2/c7-6(8)3-1-4-5-2-3/h1-2H,(H,4,5)
- InChI Key： XORHNJQEWQGXCN-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=NNC=1)=O
Computed Properties
- Exact Mass: 113.02300
- Monoisotopic Mass: 113.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 99.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 74.5A^2
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.5520
- Melting Point: 160.0 to 164.0 deg-C
- Boiling Point: 323°C(lit.)
- Flash Point: 155.8℃
- Refractive Index: 1.612
- PSA: 74.50000
- LogP: 0.84110
- λmax: 317(EtOH)(lit.)
4-Nitropyrazole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H302,H318
- Warning Statement： P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-41
- Safety Instruction： S26-S39
- RTECS：UQ7880000
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
- Risk Phrases：R22
4-Nitropyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Nitropyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0313-25g |
4-Nitro-1H-pyrazole |
2075-46-9 | 96% | 25g |
127.21CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0313-100g |
4-Nitro-1H-pyrazole |
2075-46-9 | 96% | 100g |
424.02CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N814689-500g |
4-Nitro-1H-pyrazole |
2075-46-9 | 97% | 500g |
984.00 | 2021-05-17 | |
| TRC | N519850-10g |
4-Nitro-1H-pyrazole |
2075-46-9 | 10g |
$ 125.00 | 2022-06-03 | ||
| TRC | N519850-25g |
4-Nitro-1H-pyrazole |
2075-46-9 | 25g |
$ 260.00 | 2022-06-03 | ||
| TRC | N519850-50g |
4-Nitro-1H-pyrazole |
2075-46-9 | 50g |
$ 430.00 | 2022-06-03 | ||
| ChemScence | CS-W002458-100g |
4-Nitro-1H-pyrazole |
2075-46-9 | 99.38% | 100g |
$33.0 | 2022-04-27 | |
| ChemScence | CS-W002458-500g |
4-Nitro-1H-pyrazole |
2075-46-9 | 99.38% | 500g |
$140.0 | 2022-04-27 | |
| ChemScence | CS-W002458-1000g |
4-Nitro-1H-pyrazole |
2075-46-9 | 99.38% | 1000g |
$223.0 | 2021-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N33520-100g |
4-Nitro-1H-pyrazole |
2075-46-9 | 100g |
¥166.0 | 2021-09-08 |
4-Nitropyrazole Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2075-46-9)4-硝基吡唑
Order Number:LE5870541;LE3170
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2075-46-9)4-Nitropyrazole
Order Number:sfd14622
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2075-46-9)4-Nitropyrazole
Order Number:A929152
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:56
Price ($):165.0
Email:sales@amadischem.com
4-Nitropyrazole Related Literature
-
Rulin Zhao,Zhenqiu Hong,Bei Wang,James Kempson,Lyndon Cornelius,Jianqing Li,Yi-Xin Li,Arvind Mathur Org. Biomol. Chem. 2022 20 9746
-
Minxian Xu,Guangbin Cheng,Hualin Xiong,Bohan Wang,Xuehai Ju,Hongwei Yang New J. Chem. 2019 43 11157
-
Micha? Jakubczyk,Satenik Mkrtchyan,Izabela D. Madura,Paulina H. Marek,Viktor O. Iaroshenko RSC Adv. 2019 9 25368
-
Claudia Mugnaini,Antonella Brizzi,Giorgia Vinciarelli,Marco Paolino,Federico Corelli New J. Chem. 2020 44 16218
-
Chenyang Ma,Claire Besson Dalton Trans. 2021 50 18077
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
- Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
- Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
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